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Compound of Interest

Compound Name:
tert-Butyl piperidin-4-ylcarbamate

hydrochloride

Cat. No.: B070720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the basic properties, synthesis, and

applications of tert-butyl piperidin-4-ylcarbamate hydrochloride, a key building block in

modern medicinal chemistry.

Core Properties
tert-Butyl piperidin-4-ylcarbamate hydrochloride is the hydrochloride salt of tert-butyl

piperidin-4-ylcarbamate. The introduction of the hydrochloride group generally enhances the

compound's stability and water solubility compared to its free base form.

Physicochemical Data
Quantitative data for tert-butyl piperidin-4-ylcarbamate hydrochloride and its corresponding

free base are summarized in the table below for easy comparison.
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Property
tert-Butyl piperidin-4-
ylcarbamate hydrochloride

tert-Butyl piperidin-4-
ylcarbamate (Free Base)

CAS Number 179110-74-8 73874-95-0[1][2]

Molecular Formula C₁₀H₂₁ClN₂O₂ C₁₀H₂₀N₂O₂[1][2]

Molecular Weight 236.74 g/mol 200.28 g/mol [1]

Melting Point Data not available 55.0 - 59.0 °C[1]

Boiling Point Data not available 165 °C / 23 mmHg (lit.)[1]

Solubility Data not available

Soluble in Methanol.

Calculated Water Solubility:

6.64 mg/mL[3]

pKa Data not available Data not available

Synthesis and Experimental Protocols
The synthesis of tert-butyl piperidin-4-ylcarbamate hydrochloride typically involves the

protection of the 4-amino group of a piperidine derivative with a tert-butoxycarbonyl (Boc)

group, followed by the formation of the hydrochloride salt.

Experimental Protocol: Synthesis of tert-Butyl piperidin-
4-ylcarbamate (Free Base)
This protocol is a representative procedure based on the widely used method of Boc protection

of 4-aminopiperidine.

Materials:

4-Aminopiperidine dihydrochloride

Di-tert-butyl dicarbonate (Boc₂O)

Triethylamine (Et₃N) or Sodium hydroxide (NaOH)

Dichloromethane (DCM) or a biphasic system of water and tert-butanol
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Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Procedure:

Dissolution and Basification: Dissolve 4-aminopiperidine dihydrochloride in water or a

suitable solvent. Add a base such as triethylamine or sodium hydroxide to neutralize the

hydrochloride and free the primary amine.

Boc Protection: To the solution from step 1, add a solution of di-tert-butyl dicarbonate

(Boc₂O) in a suitable solvent like dichloromethane or tert-butanol. The reaction is typically

carried out at room temperature with stirring.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is

consumed.

Work-up: Once the reaction is complete, perform an aqueous work-up. If a biphasic system

was used, separate the organic layer. If an aqueous medium was used, extract the product

into an organic solvent like dichloromethane.

Washing: Wash the organic layer sequentially with water, saturated aqueous sodium

bicarbonate solution, and brine to remove any remaining impurities.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure to obtain the

crude product.

Purification: Purify the crude product by flash column chromatography on silica gel to yield

pure tert-butyl piperidin-4-ylcarbamate as a white to off-white solid.

Experimental Protocol: Formation of the Hydrochloride
Salt
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Materials:

tert-Butyl piperidin-4-ylcarbamate (free base)

Hydrochloric acid (HCl) solution in a suitable solvent (e.g., diethyl ether or dioxane)

Anhydrous diethyl ether or other suitable non-polar solvent

Procedure:

Dissolution: Dissolve the purified tert-butyl piperidin-4-ylcarbamate in a minimal amount of a

suitable solvent in which the free base is soluble but the hydrochloride salt is not (e.g.,

anhydrous diethyl ether).

Acidification: Slowly add a solution of hydrochloric acid in a compatible solvent dropwise to

the stirred solution of the free base at 0 °C.

Precipitation: The hydrochloride salt will precipitate out of the solution as a solid.

Isolation: Collect the precipitate by filtration, wash it with a small amount of the cold non-

polar solvent, and dry it under vacuum to yield tert-butyl piperidin-4-ylcarbamate
hydrochloride.

Applications in Drug Discovery and Development
tert-Butyl piperidin-4-ylcarbamate hydrochloride is a versatile building block in the

synthesis of a wide range of biologically active molecules. The Boc-protected amine allows for

selective functionalization of the piperidine nitrogen, making it a valuable intermediate in the

construction of complex molecular architectures.

Role as a Key Intermediate in the Synthesis of CCR5
Antagonists
One of the notable applications of this compound is in the synthesis of C-C chemokine receptor

type 5 (CCR5) antagonists.[4] CCR5 is a crucial co-receptor for the entry of the most common

strains of HIV into host cells. Small molecule antagonists of CCR5, such as Maraviroc, can
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block this interaction and are used as antiviral agents. The piperidine moiety of tert-butyl

piperidin-4-ylcarbamate serves as a central scaffold in many of these antagonists.

The following diagram illustrates the logical workflow of utilizing tert-butyl piperidin-4-

ylcarbamate in the synthesis of a CCR5 antagonist.

Starting Material Synthetic Pathway Final Product

tert-Butyl
piperidin-4-ylcarbamate

Hydrochloride

Deprotection of Boc group
(Acidic Conditions)

1. N-Alkylation or N-Arylation
of the piperidine nitrogen

2.
Amide coupling or other

functional group transformations
at the 4-amino position

3.
CCR5 Antagonist

(e.g., Maraviroc precursor)
4.

Click to download full resolution via product page

Caption: Synthetic workflow from the starting material to a CCR5 antagonist.

Safety and Handling
tert-Butyl piperidin-4-ylcarbamate hydrochloride and its free base are research chemicals

and should be handled with appropriate safety precautions. It is recommended to work in a

well-ventilated fume hood and wear personal protective equipment, including gloves, safety

glasses, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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